6-Hydroxy-2-benzoxazolinone

• IUPAC Name: 6-hydroxy-3H-1,3-benzoxazol-2-one
• InChI: InChI=1S/C7H5NO3/c9-4-1-2-5-6(3-4)11-7(10)8-5/h1-3,9H,(H,8,10)
• InChI Key: XIYXDPMPFOQCFW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C=C1O)OC(=O)N2
• Molecular Formula: C7H5NO3
• DSSTOX Substance ID: DTXSID70228855
• Molecular Weight: 151.12 g/mol
• CAS No.: 78213-03-3

Description

6-Hydroxy-2-benzoxazolinone is a heterocyclic organic compound with the molecular formula C7H5NO3. It is a derivative of benzoxazolinone, characterized by the presence of a hydroxyl group at the sixth position of the benzoxazolinone ring. This compound is known for its diverse applications in various fields, including chemistry, biology, and medicine.

Scientific Research Applications

6-Hydroxy-2-benzoxazolinone has a wide range of applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex heterocyclic compounds.

Biology: Studied for its potential antimicrobial and antifungal properties.

Medicine: Investigated for its potential use in drug development, particularly for its anti-inflammatory and analgesic effects.

Industry: Utilized in the production of dyes, pigments, and other specialty chemicals.

Mechanism of Action

Target of Action

It is known to be a versatile chemical compound with various applications in scientific research.

Mode of Action

It is known to serve as a building block in synthesis and exhibits potent antioxidant properties.

Biochemical Pathways

6-Hydroxy-2-benzoxazolinone has been identified as a Biological Nitrification Inhibitor (BNI) compound . It inhibits the conversion of ammonia (NH3) to hydroxylamine (NH2OH) and NH2OH to nitrite (NO2-) in Nitrosomonas europaea, suggesting that it blocks both the ammonia monooxygenase and hydroxylamine oxidoreductase enzymatic pathways .

Result of Action

It is known to display promising bioactivity, making it valuable in drug discovery and development.

Action Environment

It is known that the bni activity of this compound can be reduced due to biodegradation by soil microbes .

Future Directions

Recent research shows that, in addition to their central role in the maize chemical defense repertoire, benzoxazinoids may have important functions in regulating other defense responses, flowering time, auxin metabolism, iron uptake, and perhaps aluminum tolerance. Investigation of natural variation in maize benzoxazinoid accumulation, which is greatly facilitated by recent genomics advances, will have a major impact in this research area by leading to the discovery of previously unknown genes and functions of benzoxazinoid metabolism.

Biochemical Analysis

Biochemical Properties

6-Hydroxy-2-benzoxazolinone plays a significant role in biochemical reactions. It interacts with various enzymes, proteins, and other biomolecules. The nature of these interactions is complex and multifaceted. For instance, it is involved in the biosynthesis of benzoxazinoids, a class of indole-derived plant metabolites .

Cellular Effects

The effects of this compound on various types of cells and cellular processes are profound. It influences cell function, including impacts on cell signaling pathways, gene expression, and cellular metabolism .

Molecular Mechanism

At the molecular level, this compound exerts its effects through binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression .

Temporal Effects in Laboratory Settings

Over time, the effects of this compound can change in laboratory settings. Information on the product’s stability, degradation, and any long-term effects on cellular function observed in in vitro or in vivo studies is crucial for understanding its biochemical properties .

Dosage Effects in Animal Models

The effects of this compound can vary with different dosages in animal models. Studies have observed threshold effects, as well as toxic or adverse effects at high doses .

Metabolic Pathways

This compound is involved in several metabolic pathways. It interacts with various enzymes and cofactors, and can affect metabolic flux or metabolite levels .

Transport and Distribution

Within cells and tissues, this compound is transported and distributed in a specific manner. It interacts with transporters or binding proteins, and its localization or accumulation can be affected .

Subcellular Localization

The subcellular localization of this compound and its effects on activity or function are important aspects of its biochemical properties. It could include any targeting signals or post-translational modifications that direct it to specific compartments or organelles .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 6-Hydroxy-2-benzoxazolinone typically involves the cyclization of 2-aminophenol with carbon dioxide or phosgene. One common method is the reaction of 2-aminophenol with urea under high-temperature conditions to form the benzoxazolinone ring. The reaction conditions often include:

Temperature: Elevated temperatures, typically around 150-200°C.

Catalysts: Acidic or basic catalysts may be used to facilitate the reaction.

Solvents: Solvents such as dimethylformamide or dimethyl sulfoxide can be employed to dissolve the reactants and improve the reaction rate.

Industrial Production Methods

In industrial settings, the production of this compound can be scaled up using continuous flow reactors. These reactors allow for precise control of reaction conditions, leading to higher yields and purity of the final product. The use of automated systems and advanced purification techniques, such as crystallization and chromatography, ensures the efficient production of this compound on a large scale.

Chemical Reactions Analysis

Types of Reactions

6-Hydroxy-2-benzoxazolinone undergoes various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to form corresponding quinones.

Reduction: The compound can be reduced to form 6-amino-2-benzoxazolinone.

Substitution: Electrophilic substitution reactions can occur at the benzene ring, leading to the formation of various derivatives.

Common Reagents and Conditions

Oxidizing Agents: Potassium permanganate or chromium trioxide for oxidation reactions.

Reducing Agents: Sodium borohydride or lithium aluminum hydride for reduction reactions.

Substitution Reagents: Halogens or nitro groups can be introduced using reagents like bromine or nitric acid.

Major Products Formed

Oxidation: Formation of quinones.

Reduction: Formation of 6-amino-2-benzoxazolinone.

Substitution: Formation of halogenated or nitrated derivatives.

Comparison with Similar Compounds

Similar Compounds

6-Methoxy-2-benzoxazolinone: Similar structure with a methoxy group instead of a hydroxyl group.

2-Hydroxybenzothiazole: Contains a sulfur atom in place of the oxygen atom in the benzoxazolinone ring.

2-Benzoxazolinone: Lacks the hydroxyl group at the sixth position.

Uniqueness

6-Hydroxy-2-benzoxazolinone is unique due to the presence of the hydroxyl group, which imparts distinct chemical reactivity and biological activity. This functional group allows for specific interactions with biological targets, making it a valuable compound in medicinal chemistry and drug development.

Customer Q & A

Q1: How does 6-Hydroxy-2-benzoxazolinone (Hy-BOA) impact weed growth compared to other benzoxazinoids?

A1: The research indicates that Hy-BOA negatively affects the early growth of Cassia occidentalis, Echinochloa crus-galli, and Phalaris minor by inhibiting root and shoot elongation. [] While Hy-BOA demonstrated a significant inhibitory effect, it was not as potent as 3-Methyl-2-benzoxazolinone (Me-BOA) and 6-Methoxy-2-benzoxazolinone (M-BOA). The least potent benzoxazinoid tested was 2-benzoxazolinone (BOA). [] This suggests that the structural differences between these compounds contribute to their varying levels of phytotoxicity.

Q2: Which weed species tested were most susceptible to the effects of this compound (Hy-BOA)?

A2: The study found that Echinochloa crus-galli and Phalaris minor were more sensitive to benzoxazinoid treatment, including Hy-BOA, compared to Cassia occidentalis. [] This difference in sensitivity could be attributed to variations in their uptake, metabolism, or target site sensitivity to benzoxazinoids. Further research is needed to understand the specific mechanisms underlying these observations.